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Compound of Interest

Compound Name: p-Cresyl isovalerate

Cat. No.: B1584962

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
characteristics of p-tolyl isovalerate. The information is curated for professionals in research
and development, offering precise data, an outline of common analytical methods, and a logical
framework for understanding the compound's properties.

Introduction

p-Tolyl isovalerate, also known as 4-methylphenyl 3-methylbutanoate or p-cresyl isovalerate,
is an ester with the chemical formula C12H1602.[1] It is recognized for its characteristic tobacco-
like, sweet, and herbaceous aroma.[2][3] This compound is utilized as a flavoring agent and a
fragrance ingredient in various consumer products.[3][4] For professionals in drug development
and chemical research, a thorough understanding of its physical properties is essential for
formulation, quality control, and safety assessment.

Core Physical and Chemical Properties

The quantitative physical and chemical data for p-tolyl isovalerate are summarized in the table
below. These values have been compiled from various chemical data sources and provide a
baseline for its characterization.
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Property Value Source(s)
Identifiers

CAS Number 55066-56-3 [1][2][5]
Molecular Formula C12H1602 [11[2][5]

Molecular Weight 192.25 - 192.26 g/mol [1112114115]
4-methylphenyl) 3-

IUPAC Name ( yipheny) [4]
methylbutanoate
Isovaleric Acid p-Tolyl Ester, p-

Synonyms [1[21[61[7]

Cresyl isovalerate, FEMA 3387

Physical Properties

Physical State

Clear, colorless to almost

colorless oily liquid at 20°C

[2]14]8]1[°]

Boiling Point

125 °C at 10 mmHg 103 °C at
2.00 mmHg

[21(3]61[71[8]

Density

0.977 - 0.987 g/mL at 20°C or
25°C

[2]14][6][8]

Refractive Index

1.4840 - 1.4890 at 20°C

[2]4](6]

Solubility

Water

Insoluble (45.68 mg/L est.)

[311416]1[7]

Organic Solvents

Soluble in oils and alcohol

[3114]6]1[7]

Safety & Handling

Flash Point

99 °C (210.2 °F) 209 °F (98.33
°C) TCC

[213]61[71[8]

Storage Temperature

Room temperature,
recommended in a cool, dark
place (<15°C)

[2](8]

Chromatographic Data
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Purity (by GC) >98.0% [8]

Standard Non-Polar Column

] (e.g., SE-30): 1389 Standard
Kovats Retention Index [4][10]
Polar Column (e.g., Carbowax

20M): 1898

Other Properties

Odor Profile Tobacco, animal, sweet, herbal  [2][3][7]

LogP (Octanol/Water) 3.43 - 3.453 (est.) [2][3]

Experimental Protocols

While detailed, step-by-step experimental protocols for a specific batch analysis are proprietary
to the manufacturer, the techniques used to determine the properties listed above are
standardized in the field of analytical chemistry. Below are general methodologies for key
parameters.

3.1 Purity Determination by Gas Chromatography (GC) The purity of p-tolyl isovalerate is
typically assessed using Gas Chromatography (GC), as indicated by suppliers specifying
">098.0%(GC)".[8]

e Principle: This method separates volatile compounds in a mixture. An inert gas carries the
sample through a column, and compounds are separated based on their boiling points and
interactions with the column's stationary phase. A detector measures the quantity of each
separated component.

¢ General Protocol:

o Sample Preparation: A dilute solution of p-tolyl isovalerate is prepared in a volatile solvent
(e.g., hexane or ethanol).

o Injection: A small volume (typically 1 pL) of the sample is injected into the heated inlet of
the gas chromatograph.
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o Separation: The sample is vaporized and carried by a gas (e.g., helium or nitrogen)
through a capillary column (such as a non-polar SE-30 or a polar Carbowax).[10] The
oven temperature is programmed to ramp up, allowing for the sequential elution of
compounds.

o Detection: A Flame lonization Detector (FID) is commonly used for organic compounds. As
the p-tolyl isovalerate elutes from the column, it is burned in a hydrogen-air flame,
producing ions that generate a measurable electrical signal.

o Analysis: The peak area of p-tolyl isovalerate is compared to the total area of all peaks in
the chromatogram to calculate its percentage purity.

3.2 Refractive Index Measurement The refractive index is a fundamental property used to
identify and assess the purity of liquid substances.

¢ Principle: This method measures the extent to which light is bent (refracted) when it passes
from one medium (air) into the sample. It is dependent on temperature and the wavelength
of light.

e General Protocol:
o Instrumentation: An Abbe refractometer is typically used.

o Calibration: The instrument is calibrated using a standard of known refractive index, such

as distilled water.

o Measurement: A few drops of the p-tolyl isovalerate sample are placed on the prism
surface. The instrument's internal temperature is maintained at a specific value, commonly
20°C.[6]

o Reading: The operator adjusts the instrument to bring a dividing line into focus on a
crosshair and reads the refractive index value from the calibrated scale. The measurement
is typically performed using the sodium D-line (589 nm).

Logical Relationships of Compound Properties
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The following diagram illustrates the hierarchical relationship between the fundamental identity
of p-tolyl isovalerate and its derived physical, chemical, and safety characteristics. This
provides a logical workflow for compound characterization.
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Caption: Hierarchical properties of p-tolyl isovalerate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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